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Compound of Interest

Compound Name: 19:0 PC

Cat. No.: B1262976 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding the solubility of 19:0 PC (1,2-dinonadecanoyl-sn-glycero-3-

phosphocholine) in methanol. This resource is intended for researchers, scientists, and

professionals in drug development who may encounter challenges during their experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: I am having difficulty dissolving 19:0 PC in pure methanol. Is this expected?

A1: Yes, this is expected. 19:0 PC is a long-chain, saturated phospholipid, and such lipids

generally exhibit limited solubility in polar solvents like methanol alone.[1][2] The long non-polar

acyl chains dominate the molecule's properties, making it more soluble in non-polar or less

polar solvents. For effective dissolution, a mixture of solvents is highly recommended.

Q2: What is the recommended solvent for dissolving 19:0 PC?

A2: The most effective and commonly recommended solvent system for 19:0 PC and other

long-chain phospholipids is a mixture of chloroform and methanol.[2][3][4][5] Ratios of 2:1 (v/v)

or 1:2 (v/v) chloroform:methanol are frequently used for preparing stock solutions in lipidomics

studies.[3][4][5]

Q3: I have a protocol that specifies using methanol. What steps can I take to improve the

solubility of 19:0 PC in methanol?
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A3: If you must use methanol, you can try the following, although success is not guaranteed

and may depend on the final concentration:

Sonication: Use a bath sonicator to provide energy to break up lipid aggregates.[1]

Gentle Warming: Gently warm the solution in a water bath. Be cautious, as excessive heat

can degrade the phospholipid.

Vortexing: Vigorous vortexing can help to disperse the lipid.

However, for reliable and complete dissolution, preparing a stock solution in a

chloroform:methanol mixture is the advised approach.

Q4: My 19:0 PC solution in a chloroform:methanol mixture appears cloudy or has a precipitate.

What should I do?

A4: Cloudiness or precipitation can occur, especially at higher concentrations or if the lipid has

been stored for a long time. Here are some troubleshooting steps:

Vortex Thoroughly: Ensure the solution is well-mixed by vortexing.

Sonication: A brief sonication in a water bath can help to break down any aggregates and

fully dissolve the lipid.[1]

Gentle Warming: Gently warm the vial in a water bath to a temperature below the solvent's

boiling point.

Solvent Ratio Adjustment: For particularly stubborn lipids, a slight modification of the solvent

ratio might be necessary.

Q5: Can I use other solvents to dissolve 19:0 PC?

A5: Besides chloroform:methanol mixtures, other non-polar solvent systems can be effective.

Pure chloroform is a good solvent for many phospholipids.[6] For certain applications, other

organic solvents may be used, but their suitability should be verified for your specific

experimental conditions.
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Solvent Solubility of 19:0 PC
The following table summarizes the solubility characteristics of 19:0 PC in different solvents

based on available data and general principles for long-chain saturated phospholipids.

Solvent Solubility
Recommendations &
Remarks

Methanol Poor / Limited

Not recommended for

preparing stock solutions.

Sonication and gentle warming

may slightly improve

dissolution for very dilute

solutions.[1]

Chloroform Soluble
A good solvent for dissolving

19:0 PC.[6]

Chloroform:Methanol (e.g., 2:1

or 1:2 v/v)
Highly Soluble

Recommended solvent

system. Widely used for

preparing stock solutions for

lipidomics and other

applications.[3][4][5]

Water Insoluble

Forms suspensions or

liposomes with appropriate

preparation methods.[1]

Experimental Protocols
Protocol for Preparing a 19:0 PC Stock Solution
This protocol is adapted from standard procedures used in lipidomics for preparing an internal

standard stock solution.[3][4][5]

Materials:

19:0 PC (solid powder or as supplied by the manufacturer)
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Chloroform, HPLC grade

Methanol, HPLC grade

Glass vial with a PTFE-lined cap

Pipettes

Vortex mixer

Bath sonicator (optional)

Analytical balance

Procedure:

Weighing the Lipid: Accurately weigh the desired amount of 19:0 PC powder directly into a

clean glass vial. Perform this step in a fume hood.

Adding the Solvent: Add the appropriate volumes of chloroform and methanol to the vial to

achieve the desired concentration and a 2:1 (v/v) chloroform:methanol ratio. For example, to

prepare a 1 mg/mL solution from 1 mg of 19:0 PC, add 667 µL of chloroform and 333 µL of

methanol.

Dissolution:

Cap the vial tightly.

Vortex the mixture vigorously for 1-2 minutes.

Visually inspect the solution to ensure that no solid particles are visible.

If the solution is not clear, sonicate it in a room temperature water bath for 5-10 minutes.

Storage: Store the stock solution in the glass vial with the PTFE-lined cap at -20°C or lower

for long-term stability. Before use, allow the solution to warm to room temperature and vortex

briefly to ensure homogeneity.
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Visualizations
Logical Flowchart for Troubleshooting 19:0 PC Solubility
Issues
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Click to download full resolution via product page

Caption: Troubleshooting workflow for 19:0 PC solubility issues.
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Caption: Use of 19:0 PC in a typical lipidomics workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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